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Compound of Interest

Compound Name:
Methyl 3-(cyclopentyloxy)-4-

methoxybenzoate

CAS No.: 154464-24-1

Cat. No.: B121718

Get Quote

This guide provides a comprehensive technical overview of Methyl 3-(cyclopentyloxy)-4-
methoxybenzoate, a substituted aromatic ester of significant interest in synthetic and

medicinal chemistry. We will delve into its fundamental properties, logical synthesis pathways,

spectroscopic characterization, potential applications in drug discovery, and essential safety

protocols. This document is intended for researchers, chemists, and professionals in the field of

drug development who require a deep, practical understanding of this versatile chemical entity.

Core Chemical Identity and Properties
Methyl 3-(cyclopentyloxy)-4-methoxybenzoate is a derivative of benzoic acid featuring three

key functional groups: a methyl ester, a methoxy group, and a cyclopentyloxy ether group.

These substitutions on the aromatic ring dictate its physicochemical properties and reactivity,

making it a valuable intermediate.

Key Identifiers:

IUPAC Name: Methyl 3-(cyclopentyloxy)-4-methoxybenzoate
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CAS Number: 154464-24-1

Molecular Formula: C₁₄H₁₈O₄

Molecular Weight: 250.29 g/mol

InChI Key: NLEJDVYGAWCKPC-UHFFFAOYSA-N

Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)OC2CCCC2

Below is a table summarizing the essential physicochemical properties of the compound.

Table 1: Physicochemical Properties of Methyl 3-(cyclopentyloxy)-4-methoxybenzoate

Property Value Source

Physical State Solid (predicted/reported) -

Melting Point 59 °C [1][2]

Boiling Point 360.8 °C at 760 mmHg [1][2]

Density 1.137 g/cm³ [1][2]

Flash Point 158.4 °C [1][2]

Vapor Pressure 2.16E-05 mmHg at 25 °C [1][2]

Solubility

Data not widely available, but

expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

-

logP (Octanol/Water) 2.80 - 3.2 [2]

Synthesis and Spectroscopic Characterization
The synthesis of Methyl 3-(cyclopentyloxy)-4-methoxybenzoate is logically achieved

through the etherification of its phenolic precursor, Methyl 3-hydroxy-4-methoxybenzoate (also

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b121718/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-cyclopentyloxy-4-methoxybenzoate
https://www.chemicalbook.com/msds/methyl-3-cyclopentyloxy-4-methoxybenzoate.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.chemicalbook.com/msds/methyl-3-cyclopentyloxy-4-methoxybenzoate.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.chemicalbook.com/msds/methyl-3-cyclopentyloxy-4-methoxybenzoate.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.chemicalbook.com/msds/methyl-3-cyclopentyloxy-4-methoxybenzoate.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.chemicalbook.com/msds/methyl-3-cyclopentyloxy-4-methoxybenzoate.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.lookchem.com/ProductWholeProperty_LCPL610894.htm
https://www.benchchem.com/product/b121718/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-cyclopentyloxy-4-methoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


known as methyl isovanillate). This reaction is a classic example of the Williamson ether

synthesis, a robust and widely used method for forming ether linkages.[3][4]

Proposed Synthesis Pathway
The most direct route involves the reaction of methyl isovanillate with a suitable cyclopentyl

electrophile, such as cyclopentyl bromide, in the presence of a base. The base deprotonates

the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion that subsequently

attacks the cyclopentyl bromide in an Sɴ2 reaction to form the desired ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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